Cas no 166752-16-5 (4-Pyrimidinamine, 2-[[(3-bromophenyl)methyl]thio]-)

• Product Name: 4-Pyrimidinamine, 2-[[(3-bromophenyl)methyl]thio]-
• CAS No: 166752-16-5
• MF: C₁₁H₁₀BrN₃S
• MW: 296.18619966507
• CID: 1347284
• Update Time: 2024-08-17

4-Pyrimidinamine, 2-[[(3-bromophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-[[(3-bromophenyl)methyl]thio]-

• Inchi： 1S/C11H10BrN3S/c12-9-3-1-2-8(6-9)7-16-11-14-5-4-10(13)15-11/h1-6H,7H2,(H2,13,14,15)
• InChI Key： LENRSFSADDLPRJ-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(Br)=C2)=NC=CC(N)=N1

Computed Properties

• Exact Mass: 294.978

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Melting Point: 100-102 °C(Solv: ethanol (64-17-5))
• Boiling Point: 473.6±30.0 °C(Predicted)
• PSA: 51.8
• pka: 3.74±0.10(Predicted)